Cas no 19677-11-3 (10H-Phenothiazine-10-propanenitrile, a-methyl-2-(trifluoromethyl)-)

• Product Name: 10H-Phenothiazine-10-propanenitrile, a-methyl-2-(trifluoromethyl)-
• CAS No: 19677-11-3
• MF: C₁₇H₁₃F₃N₂S
• MW: 334.358732938766
• CID: 6187927
• Update Time: 2025-08-04

10H-Phenothiazine-10-propanenitrile, a-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-propanenitrile, a-methyl-2-(trifluoromethyl)-
• 10H-Phenothiazine-10-propanenitrile, α-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C17H13F3N2S/c1-11(9-21)10-22-13-4-2-3-5-15(13)23-16-7-6-12(8-14(16)22)17(18,19)20/h2-8,11H,10H2,1H3
• InChI Key： JMRNYCJUDGILGE-UHFFFAOYSA-N
• SMILES： C1=C2C(SC3=C(N2CC(C)C#N)C=CC=C3)=CC=C1C(F)(F)F

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 461.4±45.0 °C(Predicted)
• pka: -2.31±0.20(Predicted)

Additional information on 10H-Phenothiazine-10-propanenitrile, a-methyl-2-(trifluoromethyl)-

10H-Phenothiazine-10-propanenitrile, a-Methyl-2-(Trifluoromethyl): A Comprehensive Overview

The compound with CAS No. 19677-11-3, commonly referred to as 10H-Phenothiazine-10-propanenitrile, a-methyl-2-(trifluoromethyl), is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the family of phenothiazines, which are known for their unique electronic properties and structural versatility. The presence of the trifluoromethyl group and the methyl substituent introduces intriguing electronic effects, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 10H-Phenothiazine derivatives in various applications, including optoelectronic devices, sensors, and advanced materials. The trifluoromethyl group, being electron-withdrawing, significantly alters the electronic structure of the molecule, enhancing its stability and reactivity under certain conditions. This makes it a promising candidate for use in high-performance materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 10H-Phenothiazine-10-propanenitrile, a-methyl-2-(trifluoromethyl) involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs while maintaining high-quality standards.

In terms of applications, this compound has shown remarkable potential in the development of advanced materials. Its ability to form stable π-conjugated systems makes it ideal for use in organic semiconductors. Studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and mechanical properties, paving the way for its use in flexible electronics.

Moreover, the trifluoromethyl group imparts unique solubility characteristics to the molecule, which is crucial for its application in solution-processable materials. This property has been leveraged in the development of printable electronics, where ease of processing is paramount. Recent research has also explored the use of this compound in bio-related applications, such as drug delivery systems and biosensors, due to its biocompatibility and stability under physiological conditions.

The structural integrity of 10H-Phenothiazine derivatives is another area that has garnered significant attention. Computational studies have revealed that the presence of electron-withdrawing groups like trifluoromethyl enhances the molecule's stability by delocalizing electrons across the aromatic system. This delocalization not only improves thermal stability but also enhances resistance to photochemical degradation, making it suitable for long-lasting materials.

In conclusion, 10H-Phenothiazine-10-propanenitrile, a-methyl-2-(trifluoromethyl) stands out as a versatile compound with immense potential across multiple disciplines. Its unique electronic properties, enhanced by the methyl and trifluoromethyl substituents, make it a valuable asset in modern material science and organic chemistry research.